Cas no 7703-09-5 (Benzyl-L-phenylalanine methyl ester hydrochloride)

• Product Name: Benzyl-L-phenylalanine methyl ester hydrochloride
• CAS No: 7703-09-5
• MF: C₁₇H₂₀ClNO₂
• MW: 305.799203872681
• MDL: MFCD02684383
• CID: 562391
• Update Time: 2025-10-30

Benzyl-L-phenylalanine methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-(phenylmethyl)-, methyl ester, hydrochloride (1:1)
• Bzl-L-Phe-OMe*HCl
• BZL-PHE-OME·HCL
• BENZYL-L-PHENYLALANINE METHYL ESTER HYDROCHLORIDE
• BZL-L-PHE-OME HCL
• N-BENZYL-L-PHENYLALANINE METHYL ESTER HYDROCHLORIDE
• Benzyl-L-phenylalanine methyl ester hydrochloride

• MDL： MFCD02684383
• Inchi： 1S/C17H19NO2.ClH/c1-20-17(19)16(12-14-8-4-2-5-9-14)18-13-15-10-6-3-7-11-15;/h2-11,16,18H,12-13H2,1H3;1H/t16-;/m0./s1
• InChI Key： FKTZZMDPUTVSOH-NTISSMGPSA-N
• SMILES： Cl.O(C)C([C@H](CC1C=CC=CC=1)NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 305.11800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7

Experimental Properties

• Melting Point: 145 ºC
• PSA: 38.33000
• LogP: 3.75340

Additional information on Benzyl-L-phenylalanine methyl ester hydrochloride

Benzyl-L-phenylalanine methyl ester hydrochloride (CAS No. 7703-09-5): A Comprehensive Overview

Benzyl-L-phenylalanine methyl ester hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 7703-09-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, often abbreviated as Bz-Phe-OMe-HCl, has garnered considerable attention due to its versatile applications in medicinal chemistry, particularly in the synthesis of peptide mimetics and as a building block for more complex molecular architectures.

The structure of Benzyl-L-phenylalanine methyl ester hydrochloride consists of a benzyl group attached to the amino group of L-phenylalanine, which is further esterified at the carboxyl terminus. The hydrochloride salt form enhances its solubility in aqueous solutions, making it a valuable reagent in various biochemical assays and drug development processes. Its unique structural features contribute to its reactivity and stability, making it a preferred choice for researchers exploring novel therapeutic agents.

In recent years, Benzyl-L-phenylalanine methyl ester hydrochloride has been extensively studied for its role in the development of protease inhibitors. Proteases are enzymes that play crucial roles in numerous biological pathways, and their inhibition is often a key strategy in treating diseases such as cancer, inflammation, and viral infections. The benzyl group in this compound provides a suitable scaffold for designing molecules that can selectively bind to active sites of proteases, thereby modulating their activity.

One of the most notable applications of Benzyl-L-phenylalanine methyl ester hydrochloride is in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides but with improved pharmacokinetic properties. The use of this compound allows researchers to create analogs that retain the desired biological activity while avoiding issues such as rapid degradation or poor cell penetration. This has led to significant advancements in the development of targeted therapies for various diseases.

Recent studies have also highlighted the potential of Benzyl-L-phenylalanine methyl ester hydrochloride in the field of neuroscience. Neurotransmitter receptors and enzymes are critical targets for drugs that affect mood, cognition, and pain perception. The compound's ability to interact with these targets has been explored in models of neurological disorders, providing insights into potential therapeutic strategies. For instance, research suggests that derivatives of this compound may have neuroprotective properties, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmaceutical industry has leveraged the versatility of Benzyl-L-phenylalanine methyl ester hydrochloride to develop novel drug candidates. Its incorporation into lead compounds has led to several clinical trials aimed at treating diverse conditions. The compound's stability under various conditions and its compatibility with other functional groups make it an ideal candidate for further chemical modifications. These modifications can enhance its bioavailability, improve its binding affinity to target proteins, and reduce potential side effects.

The synthetic pathways for producing Benzyl-L-phenylalanine methyl ester hydrochloride have also seen significant advancements. Modern synthetic methods focus on improving yield, reducing waste, and ensuring high purity levels. Techniques such as solid-phase peptide synthesis (SPPS) and continuous flow chemistry have been particularly effective in streamlining the production process. These innovations not only make the compound more accessible but also contribute to sustainable pharmaceutical manufacturing practices.

The role of computational chemistry in understanding the behavior of Benzyl-L-phenylalanine methyl ester hydrochloride cannot be overstated. Molecular modeling and simulation techniques allow researchers to predict how this compound interacts with biological targets at an atomic level. This information is crucial for designing molecules with enhanced efficacy and reduced toxicity. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and bring new therapies to market more quickly.

In conclusion, Benzyl-L-phenylalanine methyl ester hydrochloride (CAS No. 7703-09-5) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural properties make it an invaluable tool for synthesizing peptidomimetics, protease inhibitors, and other therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.